Cas no 127880-96-0 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2-deoxy-2-iodo-b-D-arabinofuranosyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2-deoxy-2-iodo-b-D-arabinofuranosyl)-
• CAS No: 127880-96-0
• MF: C₁₂H₁₂IN₅O₃
• MW: 401.159853935242
• CID: 188554
• PubChem ID: 3007219
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2-deoxy-2-iodo-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2-deoxy-2-iodo-b-D-arabinofuranosyl)-
• 127880-96-0
• 4-amino-7-[(2R,3S,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-iodo-tetrahydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• DTXSID00926014
• 4-Amino-7-(2-deoxy-2-iodopentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4-Amino-7-(4-hydroxy-5-hydroxymethyl-3-iodo-tetrahydro-furan-2-yl)-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
• 4-Amino-7-(4-hydroxy-5-hydroxymethyl-3-iodo-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4-Amino-7-((2R,3S,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-iodotetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• CHEMBL3142827

• Inchi： 1S/C12H12IN5O3/c13-8-9(20)6(3-19)21-12(8)18-2-5(1-14)7-10(15)16-4-17-11(7)18/h2,4,6,8-9,12,19-20H,3H2,(H2,15,16,17)/t6-,8+,9-,12-/m1/s1
• InChI Key： IMAPDARMZOMLIG-IQEPQDSISA-N
• SMILES： I[C@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=C(C#N)C2=C(N)N=CN=C12)O

Computed Properties

• Exact Mass: 400.998
• Monoisotopic Mass: 400.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 2.32
• Boiling Point: 730°C at 760 mmHg
• Flash Point: 395.3°C
• Refractive Index: 1.891

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines